Cas no 691884-60-3 ((2-methyl-3-nitrophenyl)thiourea)

• Product Name: (2-methyl-3-nitrophenyl)thiourea
• CAS No: 691884-60-3
• MDL: MFCD03102720
• CID: 4657120
• Update Time: 2025-06-13

(2-methyl-3-nitrophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• (2-methyl-3-nitrophenyl)thiourea

• MDL： MFCD03102720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on (2-methyl-3-nitrophenyl)thiourea

Introduction to (2-methyl-3-nitrophenyl)thiourea (CAS No. 691884-60-3)

(2-methyl-3-nitrophenyl)thiourea, identified by its CAS number 691884-60-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the thiourea class, which is well-known for its versatile applications in medicinal chemistry, particularly in the development of bioactive molecules.

The structural uniqueness of (2-methyl-3-nitrophenyl)thiourea lies in its combination of a methyl-substituted phenyl ring and a nitro group at the 3-position, which creates a molecular framework conducive to various chemical interactions. These features make it a valuable intermediate in the synthesis of more complex pharmacophores. Recent studies have highlighted its potential in designing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the nitro group in (2-methyl-3-nitrophenyl)thiourea serves as a critical functional moiety. Nitroaromatic compounds are known for their ability to undergo bio-reductive activation, a process that can enhance drug delivery and efficacy. This property has been exploited in the development of new anti-cancer agents, where the nitro group can be converted into an active metabolite that selectively targets tumor cells. Furthermore, the methyl group at the 2-position contributes to steric and electronic modulation, influencing the compound's binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of (2-methyl-3-nitrophenyl)thiourea. Molecular docking studies have revealed its potential as a scaffold for inhibiting enzymes involved in pain signaling pathways. This has opened up new avenues for developing non-opioid analgesics with improved safety profiles. Additionally, the compound's interaction with biological targets has been explored using spectroscopic techniques, providing insights into its mechanism of action.

The synthesis of (2-methyl-3-nitrophenyl)thiourea involves multi-step organic reactions, typically starting from commercially available precursors such as 2-methyl-3-nitrobenzene. The introduction of the thiourea moiety is achieved through nucleophilic substitution reactions, which require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have streamlined these processes, making large-scale production more feasible.

In drug discovery pipelines, (2-methyl-3-nitrophenyl)thiourea has been utilized as a building block for generating libraries of diverse compounds. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced biological activity. For instance, modifications at the thiourea sulfur atom have led to compounds with improved solubility and bioavailability, crucial factors for clinical translation.

The environmental impact of using (2-methyl-3-nitrophenyl)thiourea in synthetic processes has also been a point of interest. Green chemistry principles have guided researchers toward developing more sustainable methodologies, such as solvent-free reactions and biocatalysis. These approaches not only reduce waste but also minimize energy consumption, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

Evaluation of the toxicological profile of (2-methyl-3-nitrophenyl)thiourea is essential before it can be considered for therapeutic use. In vitro assays have been conducted to assess its cytotoxicity and potential allergenicity. Results from these studies indicate that while the compound exhibits some toxicity at high concentrations, it can be made safer through structural optimization.

The future prospects of (2-methyl-3-nitrophenyl)thiourea in pharmaceutical development look promising. Ongoing research aims to uncover new therapeutic applications by exploring its interactions with different biological systems. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical trials.